Cas no 81167-73-9 (Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide)

• Product name: Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
• CAS No: 81167-73-9
• MF: C₁₄H₁₄NO₃SBr
• MW: 356.23486
• CID: 704393
• PubChem ID: 13281181

Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
• 5-bromo-2-[(2,5-dimethylphenyl)methylsulfonyl]-1-oxidopyridin-1-ium
• 5-Bromo-2-[(2,5-dimethylphenyl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine
• DTXSID30534429
• 81167-73-9
• SCHEMBL11401021

• Inchi： InChI=1S/C14H14BrNO3S/c1-10-3-4-11(2)12(7-10)9-20(18,19)14-6-5-13(15)8-16(14)17/h3-8H,9H2,1-2H3
• InChI Key： DNZGNBVHQRAYDS-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=C(C=C2)Br)[O-]

Computed Properties

• Exact Mass: 354.98778g/mol
• Monoisotopic Mass: 354.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų